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Compound of Interest

Compound Name: AG 1406

Cat. No.: B1600224 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

AG 1406, identified as a HER2 inhibitor with CAS Number 71308-34-4, requires careful

handling and disposal to ensure laboratory safety and environmental protection.[1][2] This

document provides procedural, step-by-step guidance for the proper disposal of AG 1406 in a

laboratory setting. Adherence to these procedures is critical to minimize risks and comply with

regulations.

Immediate Safety and Handling Precautions
Before beginning any disposal process, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE).

Required Personal Protective Equipment (PPE):

Gloves: Chemical-impermeable gloves.

Eye Protection: Safety glasses or chemical safety goggles.

Body Protection: A lab coat or other suitable protective clothing.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

avoid the formation and inhalation of dust or aerosols.[1]
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Understanding the properties of AG 1406 is essential for its safe handling and disposal.

Property Value

Chemical Name
2-[[4-hydroxy-3,5-di(propan-2-

yl)phenyl]methylidene]propanedinitrile

CAS Number 71308-34-4

Molecular Formula C₁₆H₁₈N₂O

Molecular Weight 254.32 g/mol

Appearance Solid

Storage Temperature Powder: -20°C for up to 3 years

In solvent: -80°C for up to 2 years

Data sourced from various chemical suppliers.[3]

Step-by-Step Disposal Protocol for AG 1406
This protocol is designed for the disposal of small, laboratory-scale quantities of AG 1406.

1. Waste Identification and Segregation:

Unused or Expired AG 1406: Pure, unused, or expired AG 1406 should be disposed of in its

original container if possible, provided the label is intact and legible.

Contaminated Materials: Items lightly contaminated with AG 1406, such as gloves, weighing

paper, and pipette tips, must be segregated as chemical waste.

Solutions of AG 1406: Solutions containing AG 1406 should be collected in a dedicated,

sealed, and clearly labeled waste container. Do not mix with other solvent waste streams

unless compatibility is confirmed.

2. Waste Collection and Containerization:

Solid Waste:
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Collect solid AG 1406 waste and contaminated disposables in a designated, puncture-

resistant container with a secure lid.

The container must be clearly labeled as "Hazardous Chemical Waste."

Liquid Waste:

Collect liquid waste containing AG 1406 in a sealed, leak-proof container (e.g., a glass

bottle).

Ensure the container is compatible with the solvent used.

Do not overfill the container; leave at least 10% headspace to allow for expansion.

3. Labeling of Waste Containers:

All waste containers must be accurately labeled. The label should include:
The words "Hazardous Waste."
The full chemical name: "AG 1406 (CAS: 71308-34-4)."
An indication of the hazards (e.g., "Toxic," "Irritant"). While specific toxicity data for AG 1406
is limited, it is prudent to handle it as a potentially hazardous compound.[1]
The date when the waste was first added to the container.
The laboratory of origin (building and room number).

4. Storage of Waste:

Store the sealed and labeled waste containers in a designated Satellite Accumulation Area
(SAA) within the laboratory.
The SAA must be at or near the point of generation and under the control of the laboratory
personnel.
Ensure that incompatible wastes are segregated to prevent accidental reactions.

5. Arranging for Disposal:

Once the waste container is full or has been in storage for the maximum allowed time
(typically up to 12 months, but institutional policies may vary), arrange for its collection by
your institution's Environmental Health and Safety (EHS) office or a licensed hazardous
waste disposal contractor.[3]
Follow your institution's specific procedures for requesting a waste pickup.
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Important Considerations:

Spills: In the event of a spill, avoid dust formation.[1] Evacuate non-essential personnel.

Wearing full PPE, cover the spill with an absorbent material, collect it into a sealed container,

and dispose of it as hazardous waste.[1]

Environmental Protection: Discharge of AG 1406 into the environment must be avoided.[1]

Do not dispose of AG 1406 down the drain.[1][4]

Visual Guides
Disposal Workflow for AG 1406
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of AG 1406.
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Caption: Workflow for the safe disposal of AG 1406 from generation to collection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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